methyl {[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}acetate

• IUPAC Name: methyl 2-[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanylacetate
• InChI: InChI=1S/C15H11BrN2O2S2/c1-20-12(19)7-22-15-13-11(6-21-14(13)17-8-18-15)9-2-4-10(16)5-3-9/h2-6,8H,7H2,1H3
• InChI Key: MKTNPYOJVJKECO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NC=NC2=C1C(=CS2)C3=CC=C(C=C3)Br
• Molecular Formula: C15H11BrN2O2S2
• Molecular Weight: 395.3 g/mol

Description

Methyl {[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}acetate is a compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound is also known as BRD0705 and is a member of the thieno[2,3-d]pyrimidine family of compounds.

Mechanism of Action

The mechanism of action of methyl {[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}acetate is not fully understood. However, it has been shown to inhibit the activity of certain protein kinases, including ERK5 and JNK1, which are involved in cell signaling pathways that regulate cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
Methyl {[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}acetate has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, and has also been shown to have anti-inflammatory and antiviral activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl {[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}acetate in lab experiments is its broad range of activity against various targets. However, one limitation is that the compound is relatively unstable and can degrade over time, which can affect the reproducibility of experiments.

Future Directions

There are several future directions for research on methyl {[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}acetate. One direction is to further investigate its mechanism of action and identify additional targets that it may inhibit. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to evaluate the efficacy and safety of the compound in animal models and clinical trials.

Synthesis Methods

The synthesis of methyl {[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}acetate involves a multistep process that starts with the synthesis of 4-bromoaniline. The 4-bromoaniline is then subjected to a reaction with 2-chloroacetyl chloride to form the intermediate 4-(4-bromophenyl)-1,3-thiazol-2-ylideneacetic acid. This intermediate is then subjected to a reaction with 2-aminothiophene to produce the final product, methyl {[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}acetate.

Scientific Research Applications

Methyl {[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}acetate has been studied extensively for its potential applications in drug discovery and development. It has been shown to have activity against a range of targets, including protein kinases, and has been identified as a potential lead compound for the development of anticancer, anti-inflammatory, and antiviral drugs.